Cas no 1823183-42-1 (3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-hydroxybenzenecarboximidamide)

• Product Name: 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-hydroxybenzenecarboximidamide
• CAS No: 1823183-42-1
• MF: C₁₃H₉ClF₃N₃O
• MW: 315.678272008896
• MDL: MFCD29042572
• CID: 4708594
• Update Time: 2025-10-28

3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-hydroxybenzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-hydroxybenzimidamide
• 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-hydroxybenzenecarboximidamide

• MDL： MFCD29042572
• Inchi： 1S/C13H9ClF3N3O/c14-10-5-9(13(15,16)17)6-19-11(10)7-2-1-3-8(4-7)12(18)20-21/h1-6,21H,(H2,18,20)
• InChI Key： OHLNLWQGSRJODS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C1C=CC=C(C(=NO)N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 391
• Topological Polar Surface Area: 71.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-hydroxybenzenecarboximidamide

3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-hydroxybenzenecarboximidamide: A Comprehensive Overview

3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-hydroxybenzenecarboximidamide (CAS No. 1823183-42-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of carboximidamides and is characterized by its unique structural features, including a chlorinated pyridine ring and a trifluoromethyl group. These functional groups contribute to its biological activity and pharmacological properties, making it a subject of extensive research in various areas of drug discovery and development.

The synthesis of 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-hydroxybenzenecarboximidamide typically involves multi-step reactions, starting from readily available starting materials. The key steps include the formation of the chlorinated pyridine ring, the introduction of the trifluoromethyl group, and the final coupling with the hydroxybenzene moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in preclinical and clinical settings.

In terms of biological activity, 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-hydroxybenzenecarboximidamide has shown promising results in several in vitro and in vivo studies. One of its primary applications is as an inhibitor of specific enzymes involved in signal transduction pathways. For instance, it has been reported to inhibit the activity of certain kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. This property makes it a potential candidate for the treatment of various diseases, including cancer and inflammatory disorders.

Recent research has also explored the mechanism of action of 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-hydroxybenzenecarboximidamide. Studies have demonstrated that it can selectively bind to specific protein targets, leading to altered signaling pathways and downstream effects. For example, it has been shown to modulate the expression of genes involved in cell cycle regulation and immune response. These findings have provided valuable insights into its potential therapeutic mechanisms and have guided further optimization efforts.

The pharmacokinetic properties of 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-hydroxybenzenecarboximidamide have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and has a moderate half-life, allowing for once-daily dosing regimens. Additionally, it shows good tissue distribution and low toxicity at therapeutic doses, which are crucial factors for its clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-hydroxybenzenecarboximidamide in various disease indications. Early-phase trials have demonstrated its tolerability and preliminary evidence of therapeutic benefit. Ongoing studies aim to further elucidate its clinical potential and optimize dosing strategies for different patient populations.

In conclusion, 3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-N'-hydroxybenzenecarboximidamide (CAS No. 1823183-42-1) represents a promising compound with significant therapeutic potential. Its unique chemical structure and biological activity make it an important candidate for further research and development in the field of medicinal chemistry. As more data become available from ongoing studies, it is likely that this compound will continue to play a crucial role in advancing our understanding of disease mechanisms and developing new treatments for unmet medical needs.